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Compound of Interest

Compound Name: But-3-yn-1-amine hydrochloride

Cat. No.: B1340743 Get Quote

But-3-yn-1-amine hydrochloride is a valuable bifunctional building block in modern organic

synthesis and medicinal chemistry.[1] Its structure, featuring both a terminal alkyne and a

primary amine hydrochloride, offers synthetic handles for a variety of transformations, including

click chemistry, nucleophilic additions, and further functionalization.[1] This versatility makes it a

key intermediate in the development of novel pharmaceutical agents and complex organic

molecules.[1]

However, the very reactivity that makes this compound synthetically useful also renders it

susceptible to degradation if not stored and handled with meticulous care. The presence of a

hygroscopic amine salt and a reactive alkyne necessitates a storage strategy that mitigates

risks from atmospheric moisture, temperature fluctuations, and other environmental factors.

This guide, grounded in established chemical principles and safety data, provides a

comprehensive framework for researchers and drug development professionals to maintain the

integrity, purity, and reactivity of But-3-yn-1-amine hydrochloride, ensuring experimental

reproducibility and safety.

Section 1: Core Chemical and Physical Properties
A foundational understanding of the compound's properties is essential for designing

appropriate storage and handling protocols. But-3-yn-1-amine hydrochloride is a white solid

whose stability is intrinsically linked to its physical state and chemical structure.[1]
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Property Value Source

Chemical Formula C₄H₈ClN [2][3]

Molecular Weight 105.56 g/mol [2][3]

CAS Number 88211-50-1 [1][2][4]

Appearance White solid / powder to crystal [1][5]

Purity Typically ≥ 95% [1][6]

Structure
Amine hydrochloride with a

terminal alkyne
[2]

The hydrochloride salt form enhances the compound's stability and aqueous solubility

compared to its free base counterpart.[1][7] However, it also introduces significant

hygroscopicity—the tendency to absorb moisture from the air—which is a critical factor in its

degradation.[5][8]

Section 2: Recommended Storage Conditions
To ensure the long-term viability of But-3-yn-1-amine hydrochloride, a multi-faceted approach

to storage is required, addressing temperature, atmosphere, and container integrity.

Recommendations can vary slightly between suppliers, but a consensus points towards a cool,

dry, and inert environment.

Long-Term Storage (Months to Years)
For archival purposes or infrequent use, the following conditions are paramount:

Temperature: Storage at 0-8 °C is frequently recommended.[1] Some suppliers suggest

room temperature, but for maximum shelf-life, refrigeration is the superior choice as it

significantly slows the kinetics of potential degradation reactions.[7][8]

Atmosphere: The compound must be stored under an inert gas atmosphere, such as argon

or nitrogen.[5][6][9] This is the most critical step to prevent degradation from atmospheric

components. The primary risks are moisture absorption (hygroscopicity) and, to a lesser

extent, reaction with carbon dioxide.[5][7]
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Container: The original supplier container, typically a glass bottle with a secure cap and

potentially a plastic insert, should be used. Ensure the container is tightly sealed after every

use to maintain the inert atmosphere and prevent moisture ingress.[4][5]

Short-Term Storage (Days to Weeks)
For active projects requiring frequent access, maintaining the integrity of the compound is still

crucial.

Location: Store the tightly sealed container in a desiccator at room temperature.[4] The

desiccant will protect the hygroscopic solid from ambient humidity during the period of active

use.

Handling: When removing the compound from refrigeration for use, allow the container to

warm to room temperature before opening. This prevents condensation of atmospheric

moisture onto the cold solid, a common source of contamination.

Section 3: Understanding Stability and Degradation
Pathways
The recommended storage conditions are a direct consequence of the compound's inherent

chemical reactivity. The two primary points of vulnerability are the amine hydrochloride group

and the terminal alkyne.

Hygroscopicity and Hydrolysis: As an amine salt, the compound is hygroscopic and readily

absorbs water from the air.[5] The presence of moisture can lead to physical clumping of the

solid and, more critically, can facilitate hydrolysis or other degradation reactions of the alkyne

group, especially in the presence of acidic or basic impurities.[8][10]

Amine Group Reactivity: While the hydrochloride salt form pacifies the amine's

nucleophilicity, the free base can be susceptible to oxidation or reaction with atmospheric

CO₂ to form carbamates.[7] Storing under an inert atmosphere minimizes these risks.[7]

Alkyne Group Reactivity: Terminal alkynes are generally stable but can undergo specific

reactions under adverse conditions.[11][12] While polymerization is less of a concern at

recommended storage temperatures, hydration of the triple bond to form a methyl ketone

can occur, particularly if the compound is exposed to moisture and acidic conditions.[10]
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Incompatible materials to avoid during storage and handling include strong oxidizing agents,

which can react exothermically with both the amine and alkyne functionalities.[5]

Section 4: Experimental Workflow and Quality
Assessment
A self-validating workflow ensures that the material used in an experiment is of high purity. This

involves proper handling during use and a protocol to verify integrity if degradation is

suspected.

Workflow for Handling and Quality Assessmentdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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